Cas no 62347-34-6 (Benzeneacetamide, N-(3-methyl-1,2,4-thiadiazol-5-yl)-N-2-propenyl-)

• Product Name: Benzeneacetamide, N-(3-methyl-1,2,4-thiadiazol-5-yl)-N-2-propenyl-
• CAS No: 62347-34-6
• MF: C₁₄H₁₅N₃OS
• MW: 273.353401422501
• CID: 448528
• PubChem ID: 20393646
• Update Time: 2025-04-19

Benzeneacetamide, N-(3-methyl-1,2,4-thiadiazol-5-yl)-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-(3-methyl-1,2,4-thiadiazol-5-yl)-N-2-propenyl-
• N-(3-methyl-1,2,4-thiadiazol-5-yl)-2-phenyl-N-prop-2-enylacetamide
• N-(3-Methyl-1,2,4-thiadiazol-5-yl)-2-phenyl-N-(prop-2-en-1-yl)acetamide
• DTXSID90606636
• SCHEMBL11508197
• N-Allyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)-2-phenylacetamide
• 62347-34-6

• Inchi： 1S/C14H15N3OS/c1-3-9-17(14-15-11(2)16-19-14)13(18)10-12-7-5-4-6-8-12/h3-8H,1,9-10H2,2H3
• InChI Key： QTAQWQFQUQDSGU-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=N1)N(CC=C)C(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 273.09375
• Monoisotopic Mass: 273.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• PSA: 46.09